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Compound of Interest

Compound Name: Elliptone

Cat. No.: B1208213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Elliptone, a naturally derived organic compound. While a specific Safety Data Sheet (SDS)

with detailed disposal procedures for Elliptone is not publicly available, this guide outlines a

cautious approach based on general best practices for handling chemical waste of unknown

toxicity.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department and a certified hazardous waste disposal company before proceeding with any

disposal protocol.

Immediate Safety and Handling Precautions
Due to the limited availability of specific toxicity data for Elliptone, it should be handled with

care in a laboratory setting. Assume the substance may be hazardous and take the following

precautions:

Engineering Controls: Handle Elliptone exclusively in a well-ventilated chemical fume hood

to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile) at all times.
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Use safety glasses or goggles to protect from splashes.

A lab coat should be worn to prevent skin contact.

Hygiene: Wash hands thoroughly after handling the compound. Avoid eating, drinking, or

smoking in the laboratory.

Chemical and Physical Properties of Elliptone
Understanding the properties of Elliptone is crucial for its safe management.

Property Value

Molecular Formula C₂₀H₁₆O₆

Molecular Weight 352.3 g/mol [1]

Appearance Solid (form may vary)

CAS Number 478-10-4[1]

Step-by-Step Disposal Procedures
The following is a generalized, step-by-step guide for the disposal of Elliptone waste. This

procedure should be adapted to comply with your institution's specific protocols and local

regulations.

Waste Identification and Segregation:

All materials contaminated with Elliptone, including unused product, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment (PPE),

must be treated as hazardous waste.

Segregate Elliptone waste from other chemical waste streams to prevent unknown

reactions.

Waste Collection and Storage:
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Solid Waste: Collect solid Elliptone waste in a designated, leak-proof, and clearly labeled

container. The container should be made of a material compatible with the chemical.

Liquid Waste: Collect liquid waste containing Elliptone in a separate, sealed, and labeled

container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name

"Elliptone," and the approximate quantity of waste.

Storage: Store waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Contacting a Certified Waste Disposal Service:

Do not attempt to dispose of Elliptone waste through standard laboratory drains or as

regular trash.

Contact your institution's EHS department or a certified hazardous waste disposal

company to arrange for pickup and proper disposal. Provide them with all available

information on the compound.

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of Elliptone.
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A flowchart outlining the steps for safe on-site handling and professional disposal of Elliptone
waste.

Disclaimer: This information is intended as a general guide and is not a substitute for

professional safety and disposal consultation. Always prioritize the guidance of your institution's

Environmental Health and Safety department and adhere to all applicable local, state, and

federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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